An In-depth Technical Guide to (S)-2-Amino-3-cyclohexylpropan-1-ol: Chemical Properties and Biological Significance
An In-depth Technical Guide to (S)-2-Amino-3-cyclohexylpropan-1-ol: Chemical Properties and Biological Significance
For Researchers, Scientists, and Drug Development Professionals
Introduction
(S)-2-Amino-3-cyclohexylpropan-1-ol is a chiral amino alcohol that has garnered significant attention in the field of medicinal chemistry. Its structural features, particularly the presence of a cyclohexyl group and a stereocenter, make it a valuable building block in the synthesis of complex pharmaceutical agents. This technical guide provides a comprehensive overview of the chemical properties of (S)-2-Amino-3-cyclohexylpropan-1-ol, its synthesis, and its prominent role in the development of renin inhibitors, a class of drugs targeting the Renin-Angiotensin System (RAS) for the management of hypertension.
Chemical and Physical Properties
The fundamental chemical and physical properties of (S)-2-Amino-3-cyclohexylpropan-1-ol and its commonly used hydrochloride salt are summarized below. These properties are crucial for its handling, characterization, and application in synthetic chemistry.
| Property | (S)-2-Amino-3-cyclohexylpropan-1-ol | (S)-2-Amino-3-cyclohexylpropan-1-ol Hydrochloride |
| IUPAC Name | (2S)-2-amino-3-cyclohexylpropan-1-ol | (2S)-2-amino-3-cyclohexylpropan-1-ol hydrochloride |
| Synonyms | (S)-3-Cyclohexylalaninol, L-Cyclohexylalaninol | (S)-(+)-2-Amino-3-cyclohexyl-1-propanol hydrochloride |
| CAS Number | 131288-67-0[1] | 117160-99-3 |
| Molecular Formula | C₉H₁₉NO[1] | C₉H₂₀ClNO |
| Molecular Weight | 157.25 g/mol [1] | 193.71 g/mol |
| Appearance | White or light yellow crystal | Solid |
| Melting Point | Not specified | 230 °C (decomposes) |
| Solubility | Soluble in water and alcohol[2] | Not specified |
| pKa (Predicted) | 12.86 ± 0.10[1] | Not applicable |
Synthesis
While specific, detailed industrial synthesis protocols for (S)-2-Amino-3-cyclohexylpropan-1-ol are often proprietary, a general and common laboratory-scale approach involves the reduction of the corresponding α-amino acid, (S)-cyclohexylalanine.
Experimental Protocol: Reduction of (S)-Cyclohexylalanine
Objective: To synthesize (S)-2-Amino-3-cyclohexylpropan-1-ol by the reduction of the carboxylic acid functionality of (S)-cyclohexylalanine.
Materials:
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(S)-cyclohexylalanine
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Lithium aluminum hydride (LiAlH₄) or another suitable reducing agent (e.g., borane-tetrahydrofuran complex)
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Anhydrous tetrahydrofuran (THF) or other appropriate aprotic solvent
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Hydrochloric acid (HCl) for workup
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Sodium hydroxide (NaOH) for neutralization
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Drying agent (e.g., anhydrous magnesium sulfate)
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Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)
Procedure:
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Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon) is charged with a suspension of lithium aluminum hydride in anhydrous THF.
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Addition of Amino Acid: (S)-cyclohexylalanine is dissolved in anhydrous THF and slowly added to the LiAlH₄ suspension via the dropping funnel. The addition is typically performed at 0 °C to control the exothermic reaction.
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Reaction: After the addition is complete, the reaction mixture is allowed to warm to room temperature and then heated to reflux for several hours to ensure complete reduction. The progress of the reaction can be monitored by thin-layer chromatography (TLC).
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Workup: The reaction is carefully quenched by the sequential addition of water, followed by a 15% aqueous solution of sodium hydroxide, and then more water. This procedure is known as the Fieser workup and is used to precipitate the aluminum salts, making them easier to filter off.
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Filtration and Extraction: The resulting precipitate is removed by filtration, and the filter cake is washed with THF. The filtrate is then concentrated under reduced pressure. The residue is dissolved in water and extracted with an organic solvent such as diethyl ether or ethyl acetate.
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Purification: The combined organic extracts are dried over an anhydrous drying agent, filtered, and the solvent is removed in vacuo to yield the crude (S)-2-Amino-3-cyclohexylpropan-1-ol. Further purification can be achieved by distillation or crystallization, often after conversion to its hydrochloride salt.
Safety Precautions: Lithium aluminum hydride is a highly reactive and flammable reagent that reacts violently with water. All manipulations should be carried out in a fume hood under anhydrous conditions by trained personnel.
Biological Significance and Application in Drug Development
(S)-2-Amino-3-cyclohexylpropan-1-ol is a key chiral intermediate in the synthesis of the direct renin inhibitor, aliskiren.[3] Renin is an enzyme that plays a critical role in the Renin-Angiotensin System (RAS), a hormonal cascade that regulates blood pressure and fluid balance.
The Renin-Angiotensin System (RAS) Signaling Pathway
The RAS pathway is a major target for antihypertensive drugs. Renin inhibitors, synthesized using building blocks like (S)-2-Amino-3-cyclohexylpropan-1-ol, block the initial and rate-limiting step of this cascade.[4]
Caption: The Renin-Angiotensin System (RAS) and the point of inhibition by drugs derived from (S)-2-Amino-3-cyclohexylpropan-1-ol.
Experimental Protocol: Renin Inhibition Assay
To assess the efficacy of renin inhibitors synthesized from (S)-2-Amino-3-cyclohexylpropan-1-ol, a fluorometric renin inhibitor screening assay is commonly employed.
Objective: To determine the inhibitory activity of a test compound on renin activity.
Principle: The assay utilizes a synthetic peptide substrate that is quenched. Upon cleavage by renin, a fluorophore is released, and the resulting fluorescence is proportional to the enzyme's activity. The presence of an inhibitor will reduce the rate of fluorescence generation.[5][6]
Materials:
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Human recombinant renin
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Renin substrate (FRET-based peptide)
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Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, containing 100 mM NaCl)[5]
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Test compound (renin inhibitor) dissolved in a suitable solvent (e.g., DMSO)
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Positive control inhibitor (e.g., Aliskiren)
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96-well black microplate
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Fluorescence microplate reader
Procedure:
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Reagent Preparation: Prepare working solutions of renin, renin substrate, and the test compound at various concentrations in the assay buffer.
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Assay Setup: In a 96-well microplate, add the following to respective wells:
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Blank wells: Assay buffer only.
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Control wells (100% activity): Assay buffer and renin substrate.
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Inhibitor wells: Assay buffer, renin substrate, and the test compound at different concentrations.
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Pre-incubation: Pre-incubate the plate with the test compounds for a short period (e.g., 10-15 minutes) at the desired reaction temperature (e.g., 37°C) to allow for inhibitor binding.[6]
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Reaction Initiation: Initiate the enzymatic reaction by adding the renin solution to all wells except the blanks.
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Measurement: Immediately begin monitoring the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., Ex/Em = 340/490 nm or 540/590 nm, depending on the substrate) over time.[6][7]
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Data Analysis: Calculate the rate of reaction for each well. The percentage of inhibition is determined by comparing the reaction rates in the presence of the inhibitor to the control wells. The IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%) can then be calculated by plotting the percent inhibition against the logarithm of the inhibitor concentration.
